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Compound of Interest

Compound Name: N-Methylcoclaurine

Cat. No.: B032075 Get Quote

Essential Safety and Handling Guide for N-
Methylcoclaurine
Disclaimer: A specific Safety Data Sheet (SDS) for N-Methylcoclaurine is not readily available

in the public domain. The following guidance is based on general best practices for handling

potentially hazardous, biologically active alkaloids in a laboratory setting. It is imperative to

handle this compound with caution, assuming it may be harmful.

N-Methylcoclaurine is a benzylisoquinoline alkaloid found in several plant species and serves

as a key intermediate in the biosynthesis of other alkaloids.[1][2] As with many biologically

active compounds, it should be handled with care to minimize exposure.

Chemical and Physical Properties
Property Value

Molecular Formula C18H21NO3[3][4][5]

Molecular Weight 299.4 g/mol [3][4]

Appearance Powder[1]

Storage Desiccate at -20°C[1][6]

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone[1][7]
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Personal Protective Equipment (PPE)
A comprehensive personal protective equipment plan is essential to prevent skin, eye, and

respiratory exposure. The minimum recommended PPE for handling N-Methylcoclaurine
includes:

PPE Type Specifications and Best Practices

Eye and Face Protection

Wear chemical safety goggles that comply with

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166. A face shield should be used when

there is a potential for splashing.[8]

Skin Protection

Gloves: Chemically resistant, powder-free

gloves are crucial.[9] Given that N-

Methylcoclaurine is often handled in solvents

like DMSO, select gloves rated for the specific

solvent being used. Always inspect gloves

before use and use proper removal techniques

to avoid skin contact.[8][9] Lab Coat/Coveralls:

A lab coat or coveralls should be worn to protect

the skin.[8]

Respiratory Protection

If there is a risk of generating dust or aerosols, a

NIOSH-approved respirator (e.g., N95 or higher)

should be used in accordance with OSHA's

Respiratory Protection Standard (29 CFR

1910.134).[8][9] Work should ideally be

conducted in a certified chemical fume hood.

Operational Plan for Safe Handling
Adherence to a strict operational protocol is critical to minimize exposure and ensure safety.

1. Pre-Handling Checks:
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Ensure a copy of this safety guide and the general laboratory safety manual are readily

accessible.

Verify that the chemical fume hood is certified and functioning correctly.

Locate the nearest eyewash station and safety shower and confirm they are unobstructed.

[10]

Prepare all necessary materials and equipment before handling the compound.

Don all required PPE as specified above.

2. Handling Procedure:

Conduct all manipulations of N-Methylcoclaurine powder within a certified chemical fume

hood to prevent inhalation of dust.

When preparing solutions, add the solvent to the powder slowly to avoid splashing.

Avoid eating, drinking, or smoking in the laboratory area.[8]

Keep containers of N-Methylcoclaurine tightly closed when not in use.[11]

3. Post-Handling Decontamination:

Wipe down the work surface in the fume hood with an appropriate solvent (e.g., 70%

ethanol) and then with soap and water.

Carefully remove and dispose of contaminated gloves and any other disposable PPE in a

designated hazardous waste container.

Wash hands thoroughly with soap and water after handling is complete.[8]

Disposal Plan
Proper disposal of N-Methylcoclaurine and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.
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1. Waste Segregation:

Do not mix N-Methylcoclaurine waste with other chemical waste streams unless

compatibility has been confirmed.

Solid Waste: Collect unused N-Methylcoclaurine powder, contaminated gloves, weigh

boats, and other disposable materials in a designated, sealed container for hazardous solid

waste.

Liquid Waste: Collect solutions of N-Methylcoclaurine in a designated, sealed, and properly

labeled container for hazardous liquid waste.

2. Container Selection and Labeling:

Use chemically resistant containers with secure, tight-fitting lids.

Immediately label all waste containers with "Hazardous Waste," the full chemical name "N-
Methylcoclaurine," the date of accumulation, and any associated hazards (e.g.,

"Biologically Active Alkaloid," "Caution: Toxicity Not Fully Known").

3. Disposal Route:

Dispose of all N-Methylcoclaurine waste through your institution's hazardous waste

management program.

Crucial Disposal Prohibitions:

DO NOT empty into drains or dispose of in the sewer system.[12]

DO NOT dispose of in the general trash.[12]

Handle uncleaned empty containers as you would the product itself.[8]

Workflow for Safe Handling and Disposal of N-
Methylcoclaurine
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Caption: Safe handling and disposal workflow for N-Methylcoclaurine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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